Cas no 16978-09-9 (Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, hexyl ester)

Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, hexyl ester structure
16978-09-9 structure
Product Name:Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, hexyl ester
CAS No:16978-09-9
MF:C16H28O3
MW:268.391725540161
CID:204826
PubChem ID:254419
Update Time:2025-04-19

Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, hexyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneacetic acid,3-acetyl-2,2-dimethyl-, hexyl ester
    • hexyl 2-(3-acetyl-2,2-dimethylcyclobutyl)acetate
    • (+-)-(3c-acetyl-2,2-dimethyl-cyclobut-r-yl)-acetic acid hexyl ester
    • (+-)-cis-Pinonsaeure-hexylester
    • (3aS,6aR)-1,3-
    • (3aS,6aR)-1,3-Dibenzyl-3a,6a-dihydro-1H-thieno[3,4-d]imidazole-2,4(3H,6H)-dione
    • (3aS,6aR)-1,3-dibenzyl-tetrahydro-4H-thieno[3,4-d]-imidazole-2,4(1H)-dione
    • (3aS-cis)-Tetrahydro-1,3-bis(phenylmethyl)-1H-thieno< 3,4-d> imidazole-2,4-dione
    • (4S,5R)-1,3-dibenzyl-3,3a,6,6a-tetrahydro-1H-thieno[3,4-d]imidazole-2,4-dione
    • SMR001560013
    • Cyclobutaneacetic acid, 3-acetyl-2,2-dimethyl-, hexyl ester
    • hexyl 2-(3-acetyl-2,2-dimethyl-cyclobutyl)acetate
    • NSC-78787
    • Hexyl 3-acetyl-2,2-dimethylcyclobutaneacetate
    • MLS002694082
    • Hexyl (3-acetyl-2,2-dimethylcyclobutyl)acetate
    • NCIOpen2_004333
    • NSC 78787
    • HMS3088D14
    • 16978-09-9
    • SCHEMBL11688897
    • NSC78787
    • DTXSID30937678
    • CHEMBL1711382
    • Inchi: 1S/C16H28O3/c1-5-6-7-8-9-19-15(18)11-13-10-14(12(2)17)16(13,3)4/h13-14H,5-11H2,1-4H3
    • InChI Key: OIAFJHAHYHANJZ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CC(CC(=O)OCCCCCC)C1(C)C

Computed Properties

  • Exact Mass: 268.20394
  • Monoisotopic Mass: 268.204
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 0.956
  • Boiling Point: 335.9°Cat760mmHg
  • Flash Point: 141.8°C
  • Refractive Index: 1.452
  • PSA: 43.37
  • LogP: 3.75130
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